Cas no 65568-07-2 (2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one)

• Product Name: 2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one
• CAS No: 65568-07-2
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 2794136
• PubChem ID: 71370456
• Update Time: 2025-04-21

2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)-1-(2,4,6-trihydroxyphenyl)ethan-1-one
• DTXSID70793437
• 65568-07-2

• Inchi： 1S/C16H16O6/c1-21-11-3-4-15(22-2)9(5-11)6-12(18)16-13(19)7-10(17)8-14(16)20/h3-5,7-8,17,19-20H,6H2,1-2H3
• InChI Key： QCBAUJPHTDEXIB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(C1C(=CC(=CC=1O)O)O)=O)OC

Computed Properties

• Exact Mass: 304.09468823Da
• Monoisotopic Mass: 304.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.2Ų